(E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
(E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0714879
InChI:
InChI=1S/C24H19FN2O4/c1-31-19-10-6-16(7-11-19)21-20(22(28)17-4-8-18(25)9-5-17)23(29)24(30)27(21)14-15-3-2-12-26-13-15/h2-13,21,28H,14H2,1H3/b22-20+
SMILES:
COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2CC4=CN=CC=C4
Molecular Formula:
C24H19FN2O4
Molecular Weight:
418.4 g/mol
(E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
CAS No.:
Cat. No.: VC0714879
Molecular Formula: C24H19FN2O4
Molecular Weight: 418.4 g/mol
* For research use only. Not for human or veterinary use.
![(E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H19FN2O4 |
|---|---|
| Molecular Weight | 418.4 g/mol |
| IUPAC Name | (E)-(4-fluorophenyl)-[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate |
| Standard InChI | InChI=1S/C24H19FN2O4/c1-31-19-10-6-16(7-11-19)21-20(22(28)17-4-8-18(25)9-5-17)23(29)24(30)27(21)14-15-3-2-12-26-13-15/h2-13,21,28H,14H2,1H3/b22-20+ |
| Standard InChI Key | YFZPMCXQUKQUSF-LSDHQDQOSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)F)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
| SMILES | COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2CC4=CN=CC=C4 |
| Canonical SMILES | COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
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